((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)(3,4,5-trimethoxyphenyl)methanone

• IUPAC Name: (3-pyridin-3-yloxy-8-azabicyclo[3.2.1]octan-8-yl)-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C22H26N2O5/c1-26-19-9-14(10-20(27-2)21(19)28-3)22(25)24-15-6-7-16(24)12-18(11-15)29-17-5-4-8-23-13-17/h4-5,8-10,13,15-16,18H,6-7,11-12H2,1-3H3
• InChI Key: DRFLFBOUWYJGRR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2C3CCC2CC(C3)OC4=CN=CC=C4
• Molecular Formula: C22H26N2O5
• Molecular Weight: 398.5 g/mol
• CAS No.: 2108471-84-5

Description

((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)(3,4,5-trimethoxyphenyl)methanone is a useful research compound. Its molecular formula is C22H26N2O5 and its molecular weight is 398.459. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The compound has been explored in the synthesis of novel heterocyclic compounds, incorporating biologically active heterocyclic entities such as oxazole, pyrazoline, and pyridine. These compounds have been studied for their anticancer and antimicrobial activities. For instance, certain synthesized compounds demonstrated significant potency against cancer cell lines, while others showed promising antibacterial and antifungal activities. The structures of these compounds were confirmed through various spectroanalytical techniques, including FT-IR, 1H NMR, 13C NMR, and mass spectrometry. The potential of these compounds to overcome microbe resistance to pharmaceutical drugs has also been highlighted, based on inspiring data from molecular docking studies (Katariya, Vennapu, & Shah, 2021).

Antibacterial and Antioxidant Activities

Research has been conducted on the synthesis of pyrazole derivatives, evaluating their antibacterial and antioxidant activities. These compounds have been synthesized using a simple and rapid approach, and their structures were elucidated through spectral analysis. The antibacterial activity was screened against both Gram-positive and Gram-negative bacteria, showing moderate activity. Additionally, the antioxidant activities of these compounds were assessed using the DPPH method, revealing moderate effectiveness. Molecular docking analysis further supported the antibacterial activity results, providing insights into the interactions between the compounds and enzyme amino acid residues (Lynda, 2021).

Synthesis of Functionalized Azabicycles

The compound has been utilized in the stereocontrolled synthesis of functionalized azabicycles, which are precursors for various methano-bridged pyrrolidines. A key step in this process involves an electrophilic addition-rearrangement route, which suppresses competitive oxygen neighboring group participation, leading to the desired azabicyclic synthons. This methodology provides a versatile approach for the synthesis of complex heterocyclic structures, which are valuable in medicinal chemistry and drug development (Krow, Yuan, Lin, & Sonnet, 2002).